Cas no 1804470-87-8 (2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid
• CAS No: 1804470-87-8
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4867020
• Update Time: 2025-05-24

2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-4-2(7(13)14)1-3(5(9)10)6(12)11-4/h1,5H,(H,11,12)(H,13,14)
• InChI Key： UFKDLTCWOUUGLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Additional information on 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS No. 1804470-87-8): A Comprehensive Overview

2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS No. 1804470-87-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid includes a pyridine ring with a chlorine atom, a difluoromethyl group, and a hydroxyl group, all of which contribute to its distinct chemical properties. The presence of these functional groups imparts specific reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl group in 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid is particularly noteworthy, as it can significantly influence the compound's biological activity and binding affinity to target proteins.

In the context of medicinal chemistry, 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, which are implicated in various diseases such as cancer, inflammation, and neurological disorders.

One of the key areas of interest is the use of 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid as an inhibitor of kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in cancer cells. Studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, thereby disrupting the signaling pathways that promote tumor growth and metastasis.

Beyond its potential as a kinase inhibitor, 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has also shown promise in modulating other biological targets. For instance, it has been investigated for its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. The unique structural features of this compound make it a valuable tool for probing the structure-function relationships of GPCRs and identifying new ligands with therapeutic potential.

The pharmacokinetic properties of 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its high metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has also been used as a synthetic intermediate in the preparation of other biologically active compounds. Its versatile reactivity and ease of functionalization make it a valuable building block in organic synthesis.

The synthesis of 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the difluoromethyl group through a selective fluorination reaction. Subsequent steps involve the introduction of the chlorine atom and hydroxyl group to yield the final product. The synthetic route is highly efficient and can be scaled up for large-scale production.

In conclusion, 2-Chloro-5-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS No. 1804470-87-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.